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Compound of Interest

Compound Name:
2-[(Methylamino)methyl]benzyl

Alcohol

Cat. No.: B3023145 Get Quote

This guide provides an in-depth, procedural framework for the proper disposal of 2-
[(Methylamino)methyl]benzyl alcohol. As a compound frequently utilized in synthetic

pathways for drug development, understanding its chemical nature is paramount to ensuring

the safety of laboratory personnel and maintaining environmental compliance.[1] This

document moves beyond mere instruction to explain the critical reasoning behind each step,

empowering researchers to manage chemical waste with confidence and scientific integrity.

Hazard Profile and Chemical Assessment
Before initiating any disposal process, a thorough understanding of the substance's inherent

risks is essential. 2-[(Methylamino)methyl]benzyl alcohol, with the molecular formula

C₉H₁₃NO, possesses both an amine and an alcohol functional group, which dictates its

reactivity and hazard profile.[1][2] While a specific, comprehensive Safety Data Sheet (SDS) for

this exact compound is not readily available in the search results, we can infer its likely hazards

from structurally similar compounds and its parent molecule, benzyl alcohol.

Based on data for related molecules like α-[2-(Methylamino)ethyl]benzyl alcohol and benzyl

alcohol, the primary hazards are categorized as follows:

Acute Toxicity: Harmful if swallowed (H302).[3][4]

Skin Irritation: Causes skin irritation.[5][6]
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Eye Irritation: Causes serious eye irritation.[5][6]

These classifications mandate that 2-[(Methylamino)methyl]benzyl alcohol be treated as

hazardous waste. Under no circumstances should it be disposed of down the drain or in regular

solid waste.[7] Drain disposal of such chemicals is prohibited, and even small quantities must

be managed through a designated hazardous waste stream.[7][8]

Property Value / Classification Source
Implication for

Disposal

Molecular Formula C₉H₁₃NO PubChem[2]
Identification and

labeling.

Molecular Weight 151.21 g/mol PubChem[2]
Quantitative waste

tracking.

GHS Pictogram
GHS07 (Exclamation

Mark)
Sigma-Aldrich[3]

Indicates potential for

skin/eye irritation and

acute toxicity.

Hazard Statements
H302: Harmful if

swallowed
TCI Chemicals[4]

Dictates waste is

toxic; requires secure

containment.

Precautionary

Statements

P264, P270,

P301+P312, P501
TCI Chemicals[4]

Wash hands, do not

eat/drink, seek

medical help if

swallowed, dispose

via approved plant.

Storage Class Code
11 - Combustible

Solids
Sigma-Aldrich[3]

Requires storage

away from ignition

sources.

The Core Directive: Segregation and Containment
The foundational principle of laboratory chemical disposal is the strict segregation of hazardous

materials to prevent dangerous reactions.[8][9] The amine group in 2-
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[(Methylamino)methyl]benzyl alcohol makes it basic, requiring it to be stored separately from

acidic waste streams to prevent vigorous neutralization reactions.

On-Site Waste Accumulation Protocol
This step-by-step process ensures waste is handled safely within the laboratory at its point of

generation, known as a Satellite Accumulation Area (SAA).[8][10][11]

Select an Appropriate Waste Container:

Choose a container made of a material compatible with benzyl alcohol derivatives, such

as glass or a suitable high-density polyethylene (HDPE).

Ensure the container has a secure, vapor-tight screw cap to prevent the release of fumes.

Never use foodstuff containers (e.g., mayonnaise or pickle jars) for hazardous waste

storage.[8]

Properly Label the Waste Container:

Before adding any waste, affix a hazardous waste label.

The label must, at a minimum, include the following information:[8][10]

The words "Hazardous Waste".

The full chemical name: "2-[(Methylamino)methyl]benzyl Alcohol" (do not use

abbreviations or chemical formulas).

An indication of the hazards (e.g., "Toxic," "Irritant").

If the waste is a solution, list all components and their approximate percentages, including

non-hazardous solvents like water.[8]

Accumulate Waste in the SAA:

Designate a specific location in the lab, at or near the point of waste generation, as your

SAA. This can be a secondary containment tray on a benchtop or within a chemical fume
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hood.[11]

Keep the waste container securely capped at all times, except when adding waste.[8]

Store the container in a secondary containment bin to mitigate spills or leaks.

Managing Full Containers:

Do not overfill the container; leave at least 10% of the volume as headspace to allow for

expansion.

Once a container is full, write the date on the "Date Full" section of the hazardous waste

label.

Full containers must be removed from the SAA and transferred to your institution's central

accumulation area (CAA) or picked up by the Environmental Health & Safety (EHS)

department within three days.[8]

Final Disposal Workflow
The ultimate disposal of 2-[(Methylamino)methyl]benzyl alcohol must be handled by

professionals. Laboratory personnel are responsible for the safe and compliant accumulation of

the waste, leading to its transfer to a licensed hazardous waste contractor.

// Edges A -> B [label="Step 1"]; B -> C [label="Step 2"]; C -> D [label="Step 3"]; D -> E

[label="Step 4"]; E -> F [label="Step 5"]; F -> G [label="Within 3 Days", style=dashed,

color="#EA4335", fontcolor="#EA4335"]; G -> H; H -> I; } }

Caption: Workflow for the compliant disposal of 2-[(Methylamino)methyl]benzyl alcohol.

Disposal Protocol
Initiate Pickup Request: Once your waste container is full, contact your institution's EHS

department to schedule a hazardous waste pickup. Follow their specific internal procedures,

which may involve an online request form or a direct call.

Documentation: Ensure all your labeling is accurate and complete. The EHS office or the

waste vendor may require a manifest detailing the contents of the waste container for
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regulatory tracking.[11]

Professional Disposal: The licensed waste disposal service will transport the chemical to a

permitted facility. The most common method for organic compounds of this nature is high-

temperature incineration, which ensures complete destruction of the hazardous material in

an environmentally sound manner.[4]

Emergency Procedures: Spill Management
In the event of an accidental release, immediate and correct action is crucial to prevent

exposure and environmental contamination.

Alert Personnel: Immediately notify colleagues in the vicinity and evacuate the area if the

spill is large or in a poorly ventilated space.

Don Personal Protective Equipment (PPE): At a minimum, wear:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or a face shield.

A lab coat.

Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

a commercial chemical spill pillow) to dike the spill and prevent it from spreading.[12][13]

Clean Up: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.[12]

Decontaminate: Clean the spill area with soap and water.

Dispose of Cleanup Materials: All materials used for cleanup (absorbent, gloves, etc.) are

now considered hazardous waste and must be placed in a sealed, labeled bag or container

for disposal via the EHS office.[5]

By adhering to this comprehensive guide, researchers can manage the disposal of 2-
[(Methylamino)methyl]benzyl alcohol not just as a regulatory necessity, but as an integral

part of a robust and responsible laboratory safety culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3023145#2-methylamino-methyl-benzyl-alcohol-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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